Cas no 391906-13-1 ((1R)-2-amino-1-(pyridin-3-yl)ethan-1-ol)

(1R)-2-amino-1-(pyridin-3-yl)ethan-1-ol structure
391906-13-1 structure
Product Name:(1R)-2-amino-1-(pyridin-3-yl)ethan-1-ol
CAS No:391906-13-1
MF:C7H10N2O
MW:138.167101383209
CID:299230
PubChem ID:23556080
Update Time:2025-04-19

(1R)-2-amino-1-(pyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (aR)-a-(aminomethyl)-3-Pyridinemethanol
    • (1R)-2-amino-1-(3-pyridyl)ethanol
    • (R)-2-AMINO-1-(PYRIDIN-3-YL)ETHANOL
    • 3-Pyridinemethanol, a-(aminomethyl)-, (aR)-
    • (1R)-2.2-Dimethy
    • (1R)-2.2-dimethyl-3t-(2-methoxycarbonyl-cis-propenyl)-cyclopropane-carboxylic acid-(1r)-[(S)-4-oxo-2-methyl-3-(buten-(2c)-yl)-cyclopenten-(2)-yl ester]
    • (1R,3R)-3-[(E)-3-Methoxy-2-methyl-3-oxo-1-propenyl]-2,2-dimethylcyclopropanecarboxylic acid (S)-3-[(Z)-2-butenyl]-2-methyl-4-oxo-2-cyclopenten-1-yl
    • 3-(but-2-enyl)-2-methyl-4-oxocyclopent-2-enyl2,2-dimethyl-3-(3-methoxy-2-methyl-3-oxoprop-1-enyl)cyclopropanecarboxylate
    • (1R)-2-amino-1-(pyridin-3-yl)ethan-1-ol
    • SCHEMBL6074090
    • EN300-1146961
    • AKOS006337283
    • 391906-13-1
    • J-502173
    • (1R)-2-amino-1-pyridin-3-ylethanol
    • (1R)-2-amino-1-(3-pyridinyl)ethanol
    • BTKNUYMZBBWHIM-ZETCQYMHSA-N
    • (1R)-2-Amino-1-(3-pyridinyl)-1-ethanol
    • Inchi: 1S/C7H10N2O/c8-4-7(10)6-2-1-3-9-5-6/h1-3,5,7,10H,4,8H2/t7-/m0/s1
    • InChI Key: BTKNUYMZBBWHIM-ZETCQYMHSA-N
    • SMILES: O[C@@H](CN)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 138.079
  • Monoisotopic Mass: 138.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 59.1A^2

Experimental Properties

  • PSA: 59.14000
  • LogP: 0.77400

(1R)-2-amino-1-(pyridin-3-yl)ethan-1-ol Pricemore >>

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Enamine
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